Cas no 2172569-87-6 (1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172569-87-6
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 6326680
• PubChem ID: 165601458
• Update Time: 2025-05-19

1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172569-87-6
• EN300-1594465

• Inchi： 1S/C8H13N3O3/c1-6(3-12)11-8(5-14-2)7(4-13)9-10-11/h4,6,12H,3,5H2,1-2H3
• InChI Key： DVHYTZWLIFHQGK-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(=C(C=O)N=N1)COC

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(1-Hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde: A Comprehensive Overview

1-(1-Hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde, also known by its CAS number 2172569-87-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a triazole ring with aldehyde and methoxymethyl functionalities. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The synthesis of this compound has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of this compound with high enantioselectivity, which is crucial for its application in chiral drug development. The use of transition metal catalysts, such as palladium and rhodium complexes, has been particularly effective in achieving this goal. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact by minimizing the use of hazardous reagents.

In terms of biological activity, 1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde has shown promising results in preliminary studies. It exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. This suggests its potential as a lead compound for the development of Alzheimer's disease therapeutics. Additionally, recent research has highlighted its ability to modulate cellular signaling pathways involved in inflammation and apoptosis, further broadening its therapeutic potential.

The structural versatility of this compound also makes it an attractive candidate for click chemistry applications. The triazole ring serves as a robust scaffold for further functionalization, enabling the creation of complex molecular architectures. For instance, researchers have successfully incorporated this compound into larger molecules to study receptor-ligand interactions and drug delivery systems. Its compatibility with various coupling reactions underscores its utility in combinatorial chemistry and high-throughput screening.

From a materials science perspective, 2172569-87-6 has been investigated for its potential as a building block in polymer synthesis. Its aldehyde group can participate in cross-linking reactions, leading to the formation of hydrogels with tunable mechanical properties. These hydrogels have shown promise in biomedical applications, such as tissue engineering and drug delivery systems. Furthermore, the methoxymethyl group provides additional functionality, allowing for the incorporation of stimuli-responsive elements into the polymer network.

In conclusion, 1-(1-hydroxypropan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific innovation.